Cas no 1180-95-6 (Taurodeoxycholic Acid Sodium Salt)

• Product Name: Taurodeoxycholic Acid Sodium Salt
• CAS No: 1180-95-6
• Molecular Formula: C₂₆H₄₄NO₆S-^.Na+
• Molecular Weight: 521.68546
• MDL: MFCD00003671
• CID: 40961
• PubChem ID: 23664773

Taurodeoxycholic Acid Sodium Salt Properties

Names and Identifiers

• Sodium taurodeoxylate
• Taurodeoxycholic acid sodium salt
• Sodium 2-[[(3a,5b,12a)-3,12-dihydroxy-24-oxocholan-24-yl]amino]ethane-1-sulphonate
• Taurodeoxycholic acid
• Taurodeoxycholate sodium salt
• Taurodeoxychloic Acid Sodium Salt
• Sodium taurodeoxycholat
• Taurodeoxycholic Acid (sodium salt)
• Taurodeoxycholic acid sodium salt hydrate
• Sodium taurodeoxycholate hydrate
• HY-128853
• sodium2-((R)-4-((3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)ethanesulfonate
• AKOS016009415
• 1180-95-6
• UNII-5PE424S83L
• 5PE424S83L
• sodium 2-((4R)-4-((3R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)ethanesulfonate
• D70412
• Sodium 2-(((3alpha,5beta,12alpha)-3,12-dihydroxy-24-oxocholan-24-yl)amino)ethane-1-sulphonate
• sodium 2-((R)-4-((3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)ethanesulfonate
• AC-34550
• ETHANESULFONIC ACID, 2-(((3.ALPHA.,5.BETA.,12.ALPHA.)-3,12-DIHYDROXY-24-OXOCHOLAN-24-YL)AMINO)-, MONOSODIUM SALT
• Q27262693
• Taurodeoxycholate (sodium salt)
• Taurodeoxycholic acid sodium salt; Sodium 2-[[(3a,5b,12a)-3,12-dihydroxy-24-oxocholan-24-yl]amino]ethane-1-sulphonate;Taurodeoxycholate sodium salt
• A893216
• CS-W006298
• S-6561
• 5beta-Cholanic acid-3alpha,12alpha-diol N-(2-sulphoethyl)-amide sodium salt
• SODIUM TAURODEOXYCHOLATE
• EINECS 214-652-0
• NS00045535
• A836010
• sodium;2-[[(4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate
• Taurodeoxycholate, Sodium
• SODIUM 2-[(4R)-4-[(1R,3AS,3BR,5AR,7R,9AS,9BS,11S,11AR)-7,11-DIHYDROXY-9A,11A-DIMETHYL-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-1-YL]PENTANAMIDO]ETHANESULFONATE

• MDL： MFCD00003671
• InChIKey： YXHRQQJFKOHLAP-FVCKGWAHSA-M
• Inchi： 1S/C26H45NO6S.Na/c1-16(4-9-24(30)27-12-13-34(31,32)33)20-7-8-21-19-6-5-17-14-18(28)10-11-25(17,2)22(19)15-23(29)26(20,21)3;/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1/t16-,17?,18-,19?,20-,21?,22?,23+,25+,26-;/m1./s1
• SMILES： O=S([O-])(CCNC(CC[C@@H](C)[C@H]1CCC2C3CCC4C[C@H](O)CC[C@]4(C)C3C[C@H](O)[C@]12C)=O)=O.[Na+]

Computed Properties

• Exact Mass: 521.27900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 521.279
• Heavy Atom Count: 35
• Complexity: 882
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 136
• Molecular Weight: 521.7

Experimental Properties

• LogP: 4.52640
• PSA: 135.14000
• Water Partition Coefficient: dissolution
• Boiling Point: °Cat760mmHg
• Melting Point: 204-208 ºC
• Flash Point: °C
• Solubility: H2O: 0.5 M at 20 °C, clear, colorless to faintly yellow
• Color/Form: Crystalline powder
• Solubility: dissolve in water
• Specific Rotation: 33 º (c=3, water)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives